2-((3-(4-ethylbenzyl)-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[[5-[(4-ethylphenyl)methyl]-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C27H24N4O2S2/c1-3-18-9-11-19(12-10-18)15-31-26(33)24-23(21-8-5-13-28-25(21)35-24)30-27(31)34-16-22(32)29-20-7-4-6-17(2)14-20/h4-14H,3,15-16H2,1-2H3,(H,29,32)
• InChI Key: CISRRBXGFPNZBG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN2C(=O)C3=C(C4=C(S3)N=CC=C4)N=C2SCC(=O)NC5=CC=CC(=C5)C
• Molecular Formula: C27H24N4O2S2
• Molecular Weight: 500.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several ring systems and functional groups. The presence of the sulfur atom in the thieno ring and the nitrogen atoms in the pyridine and pyrimidine rings would likely have a significant impact on the electronic structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of several aromatic rings would likely make it relatively nonpolar and insoluble in water.

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

• . These OLEDs rely on organic compounds to emit light efficiently, making them suitable for displays, lighting, and other optoelectronic devices.

Conjugated Polymers

• BTP-based conjugated polymers have attracted attention due to their unique electronic properties. . These materials find applications in organic photovoltaics, sensors, and field-effect transistors.

Heterocyclic Chemistry

• . Researchers could investigate its reactivity, synthetic transformations, and potential applications in drug discovery or materials science.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s intended to be used as a drug, future research might focus on optimizing its structure to improve its efficacy and reduce any side effects.